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  3. (7R,​8S,​9S,​10S)​-7,​8,​9,​10-​Tetrahydrobenzo[a]​pyrene-​7,​8,​9,​10-​tetrol 7,​8,​9,​10-​Tetraace
(7R,​8S,​9S,​10S)​-7,​8,​9,​10-​Tetrahydrobenzo[a]​pyrene-​7,​8,​9,​10-​tetrol 7,​8,​9,​10-​Tetraace (7R,​8S,​9S,​10S)​-7,​8,​9,​10-​Tetrahydrobenzo[a]​pyrene-​7,​8,​9,​10-​tetrol 7,​8,​9,​10-​Tetraace
Brand Name: Vulcanchem
CAS No.: 1004551-26-1
VCID: VC0031563
InChI: InChI=1S/C28H24O8/c1-13(29)33-25-21-12-19-9-8-17-6-5-7-18-10-11-20(23(19)22(17)18)24(21)26(34-14(2)30)28(36-16(4)32)27(25)35-15(3)31/h5-12,25-28H,1-4H3/t25-,26+,27+,28+/m1/s1
SMILES: CC(=O)OC1C(C(C2=C(C1OC(=O)C)C=C3C=CC4=C5C3=C2C=CC5=CC=C4)OC(=O)C)OC(=O)C
Molecular Formula: C28H24O8
Molecular Weight: 488.492

(7R,​8S,​9S,​10S)​-7,​8,​9,​10-​Tetrahydrobenzo[a]​pyrene-​7,​8,​9,​10-​tetrol 7,​8,​9,​10-​Tetraace

CAS No.: 1004551-26-1

Cat. No.: VC0031563

Molecular Formula: C28H24O8

Molecular Weight: 488.492

* For research use only. Not for human or veterinary use.

(7R,​8S,​9S,​10S)​-7,​8,​9,​10-​Tetrahydrobenzo[a]​pyrene-​7,​8,​9,​10-​tetrol 7,​8,​9,​10-​Tetraace - 1004551-26-1

Specification

CAS No. 1004551-26-1
Molecular Formula C28H24O8
Molecular Weight 488.492
IUPAC Name [(7R,8S,9S,10S)-7,9,10-triacetyloxy-7,8,9,10-tetrahydrobenzo[a]pyren-8-yl] acetate
Standard InChI InChI=1S/C28H24O8/c1-13(29)33-25-21-12-19-9-8-17-6-5-7-18-10-11-20(23(19)22(17)18)24(21)26(34-14(2)30)28(36-16(4)32)27(25)35-15(3)31/h5-12,25-28H,1-4H3/t25-,26+,27+,28+/m1/s1
Standard InChI Key MSRWOBZVGHXFMK-UNFRKHOWSA-N
SMILES CC(=O)OC1C(C(C2=C(C1OC(=O)C)C=C3C=CC4=C5C3=C2C=CC5=CC=C4)OC(=O)C)OC(=O)C

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